{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(2-pyridinylmethyl)amine hydrochloride

• IUPAC Name: 1-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(pyridin-2-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C21H21FN2O2.ClH/c1-25-21-12-17(13-23-14-19-4-2-3-11-24-19)7-10-20(21)26-15-16-5-8-18(22)9-6-16;/h2-12,23H,13-15H2,1H3;1H
• InChI Key: AWHIRWMBAPKWKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNCC2=CC=CC=N2)OCC3=CC=C(C=C3)F.Cl
• Molecular Formula: C21H22ClFN2O2
• Molecular Weight: 388.9 g/mol

Description

{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(2-pyridinylmethyl)amine hydrochloride is a chemical compound that has been synthesized for scientific research purposes. It belongs to the class of compounds known as selective serotonin receptor agonists, which have been found to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders. In

Mechanism of Action

{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(2-pyridinylmethyl)amine hydrochloride acts as a selective serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT1B receptors. Activation of these receptors leads to the release of neurotransmitters such as serotonin, which play a crucial role in the regulation of mood, anxiety, and pain perception. {4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(2-pyridinylmethyl)amine hydrochloride has been found to increase the activity of these receptors, leading to an increase in the release of neurotransmitters and subsequent therapeutic effects.
Biochemical and Physiological Effects:
{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(2-pyridinylmethyl)amine hydrochloride has been found to have anxiolytic, antidepressant, and analgesic effects in preclinical studies. It has been shown to reduce anxiety-like behavior in animal models, as well as improve depressive-like behavior. It has also been found to have analgesic effects, reducing pain perception in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using {4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(2-pyridinylmethyl)amine hydrochloride in lab experiments is its selectivity for the 5-HT1A and 5-HT1B receptors, which allows for more targeted research. However, one limitation is that the compound has not yet been tested in clinical trials, so its therapeutic potential in humans is still unknown.

Future Directions

There are several future directions for research on {4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(2-pyridinylmethyl)amine hydrochloride. One direction is to further investigate its therapeutic potential in the treatment of neurological and psychiatric disorders, particularly in clinical trials. Another direction is to explore its potential as a tool compound in neuroscience research, as it can be used to selectively activate the 5-HT1A and 5-HT1B receptors. Additionally, future research could focus on developing more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis of {4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(2-pyridinylmethyl)amine hydrochloride involves a series of chemical reactions. The starting materials are 4-fluorobenzyl alcohol, 3-methoxybenzyl chloride, and 2-pyridinemethanol. The reaction proceeds via a nucleophilic substitution reaction, where the hydroxyl group of the 2-pyridinemethanol attacks the chloride of the 3-methoxybenzyl chloride. The resulting intermediate is then reacted with the 4-fluorobenzyl alcohol to form the final product. The product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(2-pyridinylmethyl)amine hydrochloride has been found to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It acts as a selective serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT1B receptors. These receptors are involved in the regulation of mood, anxiety, and pain perception. {4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(2-pyridinylmethyl)amine hydrochloride has been found to have anxiolytic, antidepressant, and analgesic effects in preclinical studies.